Cas no 1152678-72-2 ((4-bromo-2-pyrazol-1-yl-phenyl)methanamine)
1152678-72-2 structure
Product Name:(4-bromo-2-pyrazol-1-yl-phenyl)methanamine
CAS No:1152678-72-2
MF:C10H10BrN3
MW:252.110500812531
MDL:MFCD11651905
CID:1205168
PubChem ID:43364947
Update Time:2025-04-20
(4-bromo-2-pyrazol-1-yl-phenyl)methanamine Chemical and Physical Properties
Names and Identifiers
-
- (4-bromo-2-pyrazol-1-yl-phenyl)methanamine
- (4-bromo-2-(1H-pyrazol-1-yl)phenyl)methanamine
- 1-[4-bromo-2-(1H-pyrazol-1-yl)phenyl]methanamine
- 1152678-72-2
- DB-362114
-
- MDL: MFCD11651905
- Inchi: 1S/C10H10BrN3/c11-9-3-2-8(7-12)10(6-9)14-5-1-4-13-14/h1-6H,7,12H2
- InChI Key: XFOIRBTYRNEWCR-UHFFFAOYSA-N
- SMILES: BrC1C=CC(CN)=C(C=1)N1C=CC=N1
Computed Properties
- Exact Mass: 251.006
- Monoisotopic Mass: 251.006
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.8A^2
- XLogP3: 1.4
(4-bromo-2-pyrazol-1-yl-phenyl)methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | K05876-1g |
(4-bromo-2-(1H-pyrazol-1-yl)phenyl)methanamine |
1152678-72-2 | >95% | 1g |
$388 | 2024-07-21 | |
| eNovation Chemicals LLC | K05876-5g |
(4-bromo-2-(1H-pyrazol-1-yl)phenyl)methanamine |
1152678-72-2 | >95% | 5g |
$1150 | 2024-07-21 | |
| eNovation Chemicals LLC | K05876-5g |
(4-bromo-2-(1H-pyrazol-1-yl)phenyl)methanamine |
1152678-72-2 | >95% | 5g |
$1150 | 2025-02-20 | |
| eNovation Chemicals LLC | K05876-1g |
(4-bromo-2-(1H-pyrazol-1-yl)phenyl)methanamine |
1152678-72-2 | >95% | 1g |
$388 | 2025-02-20 | |
| eNovation Chemicals LLC | K05876-5g |
(4-bromo-2-(1H-pyrazol-1-yl)phenyl)methanamine |
1152678-72-2 | >95% | 5g |
$1150 | 2025-02-26 | |
| eNovation Chemicals LLC | K05876-1g |
(4-bromo-2-(1H-pyrazol-1-yl)phenyl)methanamine |
1152678-72-2 | >95% | 1g |
$388 | 2025-02-26 |
(4-bromo-2-pyrazol-1-yl-phenyl)methanamine Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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